Cas no 2229407-08-1 (1,1,1-trifluoro-4-(4-fluorophenyl)butan-2-amine)

• Product Name: 1,1,1-trifluoro-4-(4-fluorophenyl)butan-2-amine
• CAS No: 2229407-08-1
• MF: C₁₀H₁₁F₄N
• MW: 221.194656610489
• CID: 6276939
• PubChem ID: 132588671
• Update Time: 2025-05-20

1,1,1-trifluoro-4-(4-fluorophenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-4-(4-fluorophenyl)butan-2-amine
• EN300-1931555
• AKOS032965297
• 2229407-08-1

• Inchi： 1S/C10H11F4N/c11-8-4-1-7(2-5-8)3-6-9(15)10(12,13)14/h1-2,4-5,9H,3,6,15H2
• InChI Key： XMRBCFGVUOTLKZ-UHFFFAOYSA-N
• SMILES： FC(C(CCC1C=CC(=CC=1)F)N)(F)F

Computed Properties

• Exact Mass: 221.08276200g/mol
• Monoisotopic Mass: 221.08276200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Additional information on 1,1,1-trifluoro-4-(4-fluorophenyl)butan-2-amine

Recent Advances in the Study of 1,1,1-Trifluoro-4-(4-fluorophenyl)butan-2-amine (CAS: 2229407-08-1)

The compound 1,1,1-trifluoro-4-(4-fluorophenyl)butan-2-amine (CAS: 2229407-08-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have highlighted the unique structural features of 1,1,1-trifluoro-4-(4-fluorophenyl)butan-2-amine, which contribute to its bioactivity. The presence of both trifluoromethyl and fluorophenyl groups enhances its metabolic stability and binding affinity to target proteins. Researchers have employed advanced synthetic methodologies, including asymmetric catalysis and fluorination techniques, to optimize the yield and purity of this compound. These advancements have facilitated further pharmacological evaluations.

In vitro and in vivo studies have demonstrated that 1,1,1-trifluoro-4-(4-fluorophenyl)butan-2-amine exhibits promising activity as a modulator of central nervous system (CNS) receptors. Specifically, it has shown affinity for serotonin and dopamine receptors, suggesting potential applications in the treatment of neurological disorders such as depression and Parkinson's disease. Additionally, its pharmacokinetic profile, including bioavailability and half-life, has been characterized in preclinical models, providing a foundation for future clinical trials.

Another area of interest is the compound's potential use in oncology. Preliminary data indicate that 1,1,1-trifluoro-4-(4-fluorophenyl)butan-2-amine may inhibit specific signaling pathways involved in tumor growth and metastasis. Researchers are exploring its mechanism of action, particularly its interaction with key enzymes and transcription factors. These findings could pave the way for the development of novel anticancer therapies.

Despite these promising results, challenges remain in the development of 1,1,1-trifluoro-4-(4-fluorophenyl)butan-2-amine as a therapeutic agent. Issues such as toxicity, drug-drug interactions, and formulation stability need to be addressed in future studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and translate preclinical findings into clinical applications.

In conclusion, 1,1,1-trifluoro-4-(4-fluorophenyl)butan-2-amine represents a promising candidate for further investigation in the fields of neuroscience and oncology. Its unique chemical properties and bioactivity profile make it a valuable subject of study. Continued research efforts will be crucial to fully elucidate its therapeutic potential and bring it closer to clinical use.